Cas no 1361484-01-6 (2,6-Bis(perchlorophenyl)nicotinaldehyde)

• Product Name: 2,6-Bis(perchlorophenyl)nicotinaldehyde
• CAS No: 1361484-01-6
• MF: C₁₈H₃Cl₁₀NO
• MW: 603.752515077591
• CID: 4969229
• Update Time: 2025-05-19

2,6-Bis(perchlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(perchlorophenyl)nicotinaldehyde

• Inchi： 1S/C18H3Cl10NO/c19-8-6(9(20)13(24)16(27)12(8)23)5-2-1-4(3-30)18(29-5)7-10(21)14(25)17(28)15(26)11(7)22/h1-3H
• InChI Key： PPKCRXQHCAONET-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C=O)=CC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 584
• XLogP3: 9.9
• Topological Polar Surface Area: 30

Additional information on 2,6-Bis(perchlorophenyl)nicotinaldehyde

Recent Advances in the Study of 2,6-Bis(perchlorophenyl)nicotinaldehyde (CAS: 1361484-01-6)

2,6-Bis(perchlorophenyl)nicotinaldehyde (CAS: 1361484-01-6) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and nicotinaldehyde functional groups, has shown promising potential in various applications, including medicinal chemistry, material science, and catalysis. Recent studies have explored its synthesis, structural properties, and biological activities, providing valuable insights into its utility as a building block for more complex molecules.

The synthesis of 2,6-Bis(perchlorophenyl)nicotinaldehyde involves multi-step organic reactions, often starting from commercially available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of its synthesis, reducing the need for harsh reaction conditions and minimizing byproduct formation.

In the context of medicinal chemistry, 2,6-Bis(perchlorophenyl)nicotinaldehyde has been investigated for its potential as a pharmacophore in drug design. Its unique electronic and steric properties make it an attractive scaffold for the development of novel therapeutic agents. Recent studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, suggesting its applicability in the treatment of various diseases, including cancer and infectious diseases. For instance, derivatives of this compound have shown inhibitory activity against certain kinases involved in cancer cell proliferation.

Beyond its biological applications, 2,6-Bis(perchlorophenyl)nicotinaldehyde has also been explored in material science. Its electron-deficient aromatic rings and aldehyde functionality make it a valuable precursor for the synthesis of conjugated polymers and organic semiconductors. These materials have potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has highlighted the compound's role in improving the performance and stability of these devices, paving the way for future innovations in the field.

In conclusion, 2,6-Bis(perchlorophenyl)nicotinaldehyde (CAS: 1361484-01-6) represents a versatile and highly functionalized compound with broad applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis and characterization have expanded its utility, while ongoing studies continue to uncover new potential uses. As research in this area progresses, it is expected that this compound will play an increasingly important role in the development of novel therapeutics and advanced materials.